Cas no 838087-03-9 (1-Octanol, 8-[4-[(4-butoxyphenyl)azo]phenoxy]-)

• Product Name: 1-Octanol, 8-[4-[(4-butoxyphenyl)azo]phenoxy]-
• CAS No: 838087-03-9
• MF: C₂₄H₃₄N₂O₃
• MW: 398.538366794586
• CID: 1813132
• PubChem ID: 71414877
• Update Time: 2025-04-21

1-Octanol, 8-[4-[(4-butoxyphenyl)azo]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol, 8-[4-[(4-butoxyphenyl)azo]phenoxy]-
• 8-[4-[(4-butoxyphenyl)diazenyl]phenoxy]octan-1-ol
• DTXSID50834312
• 838087-03-9
• 8-{4-[(E)-(4-Butoxyphenyl)diazenyl]phenoxy}octan-1-ol

• Inchi： 1S/C24H34N2O3/c1-2-3-19-28-23-14-10-21(11-15-23)25-26-22-12-16-24(17-13-22)29-20-9-7-5-4-6-8-18-27/h10-17,27H,2-9,18-20H2,1H3/b26-25+
• InChI Key： PTOYHMBZZGVGOZ-OCEACIFDSA-N
• SMILES： O(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)OCCCC)CCCCCCCCO

Computed Properties

• Exact Mass: 398.25694295g/mol
• Monoisotopic Mass: 398.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 63.4Ų